6-amino-2-(benzylamino)pyrimidin-4(3H)-one
Description
6-Amino-2-(benzylamino)pyrimidin-4(3H)-one, also known as 6-amino-benzylpyrimidin-4(3H)-one, is an important synthetic compound that is used in a variety of scientific research applications. It is a heterocyclic compound, meaning it contains both carbon and nitrogen atoms, and is a derivative of pyrimidine. It has a wide range of applications in the field of synthetic organic chemistry and is used in the synthesis of many important compounds.
Scientific Research Applications
Cancer Therapeutics
This compound has shown potential as a precursor in the synthesis of novel heterocyclic compounds that exhibit significant biological activity. For instance, derivatives of this compound have been evaluated for their anti-tumor properties, particularly against cell lines such as MCF-7 (breast cancer) and HepG2 (liver cancer). The ability to inhibit cell proliferation and induce apoptosis makes these derivatives promising candidates for cancer therapy .
Enzyme Inhibition
The pyrimidin-4(3H)-one scaffold is a key structure in the design of enzyme inhibitors. It can be modified to target specific enzymes involved in disease progression, such as fibroblast growth factor receptors (FGFRs). FGFRs are implicated in various types of cancers, and their inhibition is a strategic approach in cancer treatment. Derivatives of 6-amino-2-(benzylamino)pyrimidin-4(3H)-one have been reported to possess potent activities against FGFR1, 2, and 3, which are crucial for the development of FGFR inhibitors .
properties
IUPAC Name |
4-amino-2-(benzylamino)-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O/c12-9-6-10(16)15-11(14-9)13-7-8-4-2-1-3-5-8/h1-6H,7H2,(H4,12,13,14,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXCOXGXFTAJMFB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=NC(=CC(=O)N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90553651 |
Source
|
| Record name | 6-Amino-2-(benzylamino)pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90553651 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-amino-2-(benzylamino)pyrimidin-4(3H)-one | |
CAS RN |
104296-01-7 |
Source
|
| Record name | 6-Amino-2-[(phenylmethyl)amino]-4(3H)-pyrimidinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=104296-01-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Amino-2-(benzylamino)pyrimidin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90553651 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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